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Introduction

The Barbier reaction is a powerful and versatile method for the formation of carbon-carbon
bonds, involving the reaction of an alkyl halide with a carbonyl compound in the presence of a
metal.[1][2] While various metals can be employed, samarium(ll) iodide (Smlz) has emerged as
a particularly effective and mild single-electron transfer reagent for this transformation.[3][4] It is
important to note that while the user specified samarium(lll) iodide (Smils), the active reagent in
the Barbier reaction is the divalent samarium species, Smlz. Smis can be a precursor in the
synthesis of Smlz but does not directly facilitate the Barbier coupling.[5]

Smlz-mediated Barbier reactions are prized for their high chemoselectivity and tolerance of
various functional groups.[6] The reaction is typically conducted in a single pot where the
organosamarium intermediate is generated in situ.[7] The reactivity and efficiency of the Smlz
system can be significantly enhanced through the use of additives, most notably
hexamethylphosphoramide (HMPA) and catalytic amounts of nickel(ll) salts.[4] These additives
can dramatically reduce reaction times and improve yields.[8][9]

These application notes provide detailed protocols for the preparation of samarium(ll) iodide
and its subsequent use in Barbier reactions, both with and without the use of common
additives.
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The following table summarizes the quantitative data for a representative Smlz-mediated
Barbier reaction between iodododecane and 3-pentanone, illustrating the profound effect of
additives on reaction time and yield.[4][9]

Additive Reaction Time Yield (%)

None 72 hours 69

10 equiv. HMPA < 5 minutes Nearly quantitative
1 mol% Ni(acac): 15 minutes 97

Experimental Protocols

Protocol 1: Preparation of Samarium(ll) lodide (Smilz)
Solution (0.1 M in THF)

This protocol describes a common method for preparing a solution of samarium(ll) iodide in
tetrahydrofuran (THF).[4]

Materials:

e Samarium metal powder

 lodine (I2)

¢ Anhydrous Tetrahydrofuran (THF), freshly distilled and degassed

Equipment:

Round-bottom flask, flame-dried

Magnetic stirrer and stir bar

Argon or nitrogen gas inlet

Syringes and needles

Procedure:
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e Flame-dry a 50 mL round-bottom flask under a stream of argon and allow it to cool to room
temperature.

» To the flask, add samarium metal powder (1.5 mmol, 0.225 g) and a magnetic stir bar.
¢ Add anhydrous, degassed THF (10 mL) to the flask via syringe.

e In a separate, dry vial, dissolve iodine (1.0 mmol, 0.254 g) in anhydrous, degassed THF (30
mL).

o Slowly add the iodine solution to the stirring suspension of samarium metal in THF at room
temperature.

e The reaction mixture will initially be brown and will gradually turn a deep blue-green,
indicating the formation of Smlz. The reaction is typically complete within 2 hours.

e The resulting 0.1 M solution of Smlz in THF should be used immediately for the best results.
The color of the solution can be used to monitor the reaction; a change from the
characteristic deep blue to a yellowish color indicates consumption of the Sml2.[6]

Protocol 2: General Procedure for Smlz2-Mediated
Barbier Reaction

This protocol outlines the general steps for conducting a Barbier reaction using the freshly
prepared Smlz solution.

Materials:

e Freshly prepared 0.1 M Smlz solution in THF

Alkyl halide (e.g., iodododecane)

Carbonyl compound (e.g., 3-pentanone)

Anhydrous THF, degassed

Saturated aqueous sodium thiosulfate solution
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Saturated aqueous ammonium chloride solution

Extraction solvent (e.g., ethyl acetate)

Brine

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

To a flame-dried flask under an argon atmosphere, add the freshly prepared 0.1 M Smlz
solution in THF (1.0 mmol, 10 mL).

e In a separate, dry vial, prepare a solution of the alkyl halide (0.45 mmol) and the carbonyl
compound (0.45 mmol) in anhydrous, degassed THF (2 mL).

e Add the substrate solution dropwise to the stirring Smilz solution at room temperature.

» Monitor the reaction by observing the color change from deep blue-green to yellow-green,
which indicates the consumption of Smlz. The reaction time can vary significantly depending
on the substrates.[4][9]

e Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate
solution, followed by saturated agueous ammonium chloride solution.

o Extract the aqueous layer with ethyl acetate (3 x 15 mL).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by flash column chromatography.

Protocol 3: Smilz2-Mediated Barbier Reaction with HMPA

This protocol details the use of Hexamethylphosphoramide (HMPA) as an additive to
accelerate the Barbier reaction.[4]

Procedure:
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To a flame-dried flask under an argon atmosphere containing freshly prepared 0.1 M Sml:
solution in THF (1.0 mmol, 10 mL), add HMPA (10 mmol, 1.75 mL) dropwise via syringe. The
solution will turn a deep purple color.[4]

In a separate, dry vial, prepare a solution of the alkyl halide (0.45 mmol) and the carbonyl
compound (0.45 mmol) in anhydrous, degassed THF (2 mL).

Add the substrate solution dropwise to the stirring Smi2/HMPA complex.

The reaction is typically very rapid, often completing within 5 minutes. The end of the
reaction is indicated by the purple solution becoming cloudy.[4]

Follow the workup and purification procedure as described in Protocol 2.

Protocol 4: Sml2-Mediated Barbier Reaction with
Catalytic Ni(ll)

This protocol describes the use of a catalytic amount of a nickel(ll) salt, such as nickel(ll)

acetylacetonate (Ni(acac)z), to enhance the reaction rate.[4]

Procedure:

In a dry vial under argon, dissolve Ni(acac)z (0.01 mmol, 0.0026 g, 1 mol%) in anhydrous,
degassed THF (3 mL).

Add the Ni(acac): solution via syringe to a flame-dried flask containing a freshly prepared 0.1
M Smlz solution in THF (1.0 mmol, 10 mL) under an argon atmosphere.

In a separate, dry vial, prepare a solution of the alkyl halide (0.45 mmol) and the carbonyl
compound (0.45 mmol) in anhydrous, degassed THF (2 mL).

Add the substrate solution dropwise to the stirring Smlz/Ni(ll) mixture.

The reaction is typically complete within 15 minutes, as indicated by the dissipation of the
blue color to a yellow-green.[4]

Follow the workup and purification procedure as described in Protocol 2.
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Caption: Experimental workflow for the Smlz-mediated Barbier reaction.
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Caption: Proposed mechanism for the Sml>-mediated Barbier reaction.
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Caption: Simplified mechanisms showing the role of HMPA and Ni(ll) additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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